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Compound of Interest

Compound Name: THP104c

Cat. No.: B15575842

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of novel compounds like THP104c, a mitochondrial fission inhibitor, is a
critical component of laboratory safety and operational integrity.[1] While a specific Safety Data
Sheet (SDS) with explicit disposal instructions for THP104c is not publicly available,
established protocols for the disposal of laboratory research chemicals provide a clear and safe
path forward. Adherence to these general procedures, in conjunction with institution-specific
guidelines, is paramount for ensuring a safe and compliant laboratory environment.

Prudent Handling and Storage of THP104c

Before disposal, the safe handling and storage of THP104c are essential. For in-vitro use,
THP104c is often dissolved in a solvent like DMSO.[1] Stock solutions should be stored at
-80°C for up to six months or -20°C for one month, protected from light.[1] When handling the
compound, researchers should wear appropriate personal protective equipment (PPE),
including gloves, eye protection, and a lab coat.[2][3] Work should be conducted in a well-
ventilated area, such as a fume hood, to avoid inhalation of any dust or aerosols.[2]

General Procedures for the Disposal of Research
Chemicals

The following steps outline a general workflow for the proper disposal of a research chemical
like THP104c. It is crucial to consult your institution's Environmental Health and Safety (EHS)
department for specific requirements and procedures.
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. Waste ldentification and Segregation:

Hazardous Waste Determination: Any unwanted chemical is generally considered hazardous
waste.[4]

Segregation: Do not mix different types of chemical waste. Incompatible wastes must be
stored separately to prevent dangerous reactions.[4] For instance, organic solvents should
be collected separately from aqueous solutions.

. Containerization and Labeling:

Appropriate Containers: Use containers that are compatible with the chemical waste they
hold. The containers should be in good condition, with no leaks or cracks, and must have a
secure lid.[4]

Clear Labeling: All waste containers must be clearly labeled with the words "Hazardous
Waste" and the full chemical name(s) of the contents.[4] Avoid using abbreviations or
chemical formulas. The label should also include the date the waste was first added to the
container.

. On-Site Management and Disposal:

Chemically Contaminated Waste: Items such as pipette tips, gloves, and paper towels that
have come into contact with THP104c should be considered chemically contaminated waste.

[5]

o Solid Waste: Place contaminated solid waste in a designated, labeled hazardous waste
bag or container.

o Liquid Waste: Collect liquid waste containing THP104c in a compatible, labeled hazardous
waste container.

Empty Containers: To be considered non-hazardous, empty containers must be triple-rinsed
with a suitable solvent.[4][6] The rinsate must be collected and treated as hazardous waste.
[4] After rinsing, deface the original label and dispose of the container according to your
institution's guidelines, which may allow for disposal in regular trash or glass recycling.[6]
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4. Arranging for Pickup and Disposal:

» Contact your institution's EHS office to schedule a pickup for your hazardous waste.[4] Do
not pour chemical waste down the drain unless specifically instructed to do so by your EHS
department for certain neutralized aqueous solutions.[4][7]

Experimental Protocol: Decontamination of Labware

For labware that is grossly contaminated with a research chemical like THP104c, a simple
decontamination procedure can minimize the volume of hazardous waste.

Objective: To decontaminate labware for safe disposal.

Materials:

Contaminated labware (e.g., glassware, stir bars)

Appropriate solvent (e.g., ethanol or acetone for organic compounds)

Waste container for solvent rinsate

Personal Protective Equipment (PPE)
Procedure:

e Under a fume hood, rinse the contaminated labware three times with a small amount of a
suitable solvent capable of dissolving THP104c.

o Collect all rinsate in a designated hazardous waste container labeled with the solvent name
and "Rinsate from THP104c decontamination.”

 After the final rinse, allow the labware to air dry completely in the fume hood.

« Once dry, the labware can typically be disposed of as regular laboratory glass waste.
However, confirm this with your institutional guidelines.

Visualizing the Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of a
laboratory chemical.
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Figure 1. General workflow for the disposal of laboratory chemical waste.

Due to the absence of a specific Safety Data Sheet for THP104c, a quantitative data table on
its physical and chemical properties cannot be provided at this time. Researchers should
handle this compound with the care afforded to all new chemical entities and consult their
institutional safety resources for the most accurate and comprehensive guidance. By following
these established principles, the scientific community can continue its vital work while ensuring
the safety of its members and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15575842?utm_src=pdf-body-img
https://www.benchchem.com/product/b15575842?utm_src=pdf-body
https://www.benchchem.com/product/b15575842?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/thp104c.html
https://www.sigmaaldrich.com/TW/en/sds/sigma/p2870?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC241730010&productDescription=2-THIO-6-HYDROXYPURINE+H+1GR&vendorId=VN00032119&countryCode=US&language=en
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://qcbr.queens.org/wp-content/uploads/2023/04/disposal_waste.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://www.benchchem.com/product/b15575842#thp104c-proper-disposal-procedures
https://www.benchchem.com/product/b15575842#thp104c-proper-disposal-procedures
https://www.benchchem.com/product/b15575842#thp104c-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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